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Compound of Interest

Compound Name: Ebov-IN-7

Cat. No.: B12381184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ebov-IN-7, also identified as compound 26, is a small molecule inhibitor of the Ebola virus

(EBOV).[1] This technical guide provides a comprehensive overview of its chemical structure,

properties, and biological activity. The information presented is intended for researchers and

professionals involved in the discovery and development of antiviral therapeutics. Ebov-IN-7
has been shown to inhibit Ebola virus entry into host cells by targeting the interaction between

the viral glycoprotein (GP) and the host endosomal receptor, Niemann-Pick C1 (NPC1).[1]

Chemical Structure and Properties
Ebov-IN-7 is a complex molecule with a pyrrolidine moiety. Its detailed chemical information is

summarized in the tables below.
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Identifier Value

Compound Name Ebov-IN-7

Synonym Compound 26

CAS Number 68207-16-9

Molecular Formula C₁₈H₁₈ClN₃O₃S

Molecular Weight 407.88 g/mol

SMILES
O=C(NNC1=CC=CC=C1SC2=CC(Cl)=CC=C2--

INVALID-LINK--=O)CN3CCCC3[2]

IUPAC Name
2-(2-(2-chlorophenylthio)-5-

nitrophenylhydrazine-1-carbonyl)pyrrolidine

Physicochemical Properties (Predicted)
Property Value

LogP 3.5

Topological Polar Surface Area (TPSA) 104.2 Å²

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 6

Rotatable Bonds 5

Biological Activity
Ebov-IN-7 demonstrates potent antiviral activity against Ebola virus by inhibiting its entry into

host cells.

Antiviral Activity
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Parameter Value Cell Line Assay

IC₅₀ (pEBOV) 2.04 μM[1] HEK293T

EBOV-GP

pseudotyped virus

assay

Cytotoxicity
Parameter Value Cell Line

CC₅₀ 60 μM[1] HeLa

CC₅₀ >100 μM Vero

Mechanism of Action
Ebov-IN-7 functions by disrupting the crucial interaction between the cleaved form of the Ebola

virus glycoprotein (GPcl) and the host's Niemann-Pick C1 (NPC1) receptor within the

endosome. This interaction is a critical step for the fusion of the viral and endosomal

membranes, which allows the viral genetic material to enter the cytoplasm. By inhibiting this

binding, Ebov-IN-7 effectively blocks viral entry and subsequent replication.
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Mechanism of action for Ebov-IN-7.
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Experimental Protocols
Detailed methodologies for key experiments are crucial for the validation and further

development of Ebov-IN-7.

Synthesis of Ebov-IN-7
The synthesis of Ebov-IN-7 has been reported by Lasala F, et al. in Antiviral Research, 2021.

The detailed, step-by-step protocol is described in the aforementioned publication. A

generalized synthetic workflow is depicted below.

2-(pyrrolidin-1-yl)acetic acid hydrazide

Condensation Reaction

1-(2-chlorophenyl)-2-isothiocyanatobenzene

Ebov-IN-7
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Generalized synthesis workflow for Ebov-IN-7.

EBOV-GP Pseudotyped Virus Neutralization Assay
This assay is used to determine the inhibitory concentration (IC₅₀) of Ebov-IN-7 against Ebola

virus entry.

Materials:

HEK293T cells

Vesicular Stomatitis Virus (VSV) or Lentiviral vector system

Plasmids encoding EBOV glycoprotein (GP) and a reporter gene (e.g., luciferase)

Ebov-IN-7

Cell culture medium and supplements

Luciferase assay reagent
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96-well plates

Workflow:

1. Co-transfect HEK293T cells with plasmids for EBOV-GP, viral core proteins, and a reporter gene (luciferase).

2. Harvest the supernatant containing pseudotyped viruses.

3. Seed target cells (e.g., Vero E6) in 96-well plates.

4. Pre-incubate pseudotyped viruses with serial dilutions of Ebov-IN-7.

5. Infect target cells with the virus-compound mixture.

6. Incubate for 48-72 hours.

7. Lyse cells and measure luciferase activity.

8. Calculate IC₅₀ value from dose-response curves.
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Workflow for the EBOV-GP pseudotyped virus neutralization assay.

EBOV-GPcl/NPC1 Interaction Assay
This assay directly measures the ability of Ebov-IN-7 to inhibit the binding of cleaved EBOV-

GP to the NPC1 receptor.

Materials:

Recombinant cleaved EBOV glycoprotein (GPcl)

Recombinant NPC1 protein (or domain C)

Ebov-IN-7

ELISA plates

Antibodies for detection (e.g., anti-GP and HRP-conjugated secondary antibody)

Substrate for HRP

Plate reader

Workflow:
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1. Coat ELISA plate wells with recombinant NPC1 protein.

2. Block non-specific binding sites.

3. Pre-incubate recombinant EBOV-GPcl with serial dilutions of Ebov-IN-7.

4. Add the GPcl-compound mixture to the NPC1-coated wells and incubate.

5. Wash wells to remove unbound proteins.

6. Add primary antibody against EBOV-GP.

7. Add HRP-conjugated secondary antibody.

8. Add substrate and measure absorbance.

9. Determine the concentration of Ebov-IN-7 that inhibits 50% of binding.
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Workflow for the EBOV-GPcl/NPC1 interaction assay.
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Conclusion
Ebov-IN-7 represents a promising lead compound for the development of novel anti-Ebola

virus therapeutics. Its mechanism of action, targeting the host-virus interaction essential for

viral entry, provides a clear rationale for its antiviral activity. The data and protocols presented

in this technical guide are intended to facilitate further research and development of this and

similar compounds. Further studies are warranted to evaluate its in vivo efficacy and safety

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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